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Compound of Interest

Cyclopropyl 2,6-dimethylphenyl
Compound Name:
ketone

Cat. No.: B1325469

In-Depth Technical Guide: Cyclopropyl 2,6-
dimethylphenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available scientific literature and
safety data for structurally similar compounds. No specific Material Safety Data Sheet (MSDS)
or Safety Data Sheet (SDS) for Cyclopropyl 2,6-dimethylphenyl ketone was found. The
information herein should be used as a reference for laboratory safety and handling, but it is
not a substitute for a compound-specific risk assessment.

Introduction

Cyclopropyl 2,6-dimethylphenyl ketone is an aromatic ketone containing a strained
cyclopropyl ring. This structural motif is of significant interest in medicinal chemistry and drug
development due to its unique conformational properties and metabolic stability. The inherent
ring strain of the cyclopropyl group also imparts distinct reactivity, making it a versatile synthetic
intermediate. This guide provides a comprehensive overview of the known safety, handling,
and reactivity data for this compound and its close structural analogs.

Physical and Chemical Properties
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Specific experimental data for Cyclopropyl 2,6-dimethylphenyl ketone is limited. The

following table summarizes known properties for structurally related compounds to provide an

estimation of its characteristics.

Cyclopropyl Phenyl

Cyclopropyl Methyl

Cyclopropyl 2-

Propert methylphenyl
S Ketone Ketone oA i
ketone
Molecular Formula C10H100 CsHsO C11H120
Molecular Weight 146.19 g/mol 84.12 g/mol 160.21 g/mol
N , 121-123 °C @ 15 254.6 °C @ 760
Boiling Point 114 °C
mmHg mmHg
Density 1.058 g/mL at 25 °C 0.849 g/mL at 25 °C 1.093 g/cm3
Flash Point 90 °C (194 °F) 21 °C (69.8 °F) 102.6 °C
Colorless or pale o N
Appearance Colorless liquid Not specified

yellow liquid

Hazard Identification and Toxicology Profile

A specific toxicological profile for Cyclopropyl 2,6-dimethylphenyl ketone is not available.

The hazard information is extrapolated from data on similar alkyl cyclic ketones and aryl

cyclopropyl ketones.

Potential Hazards:

o Skin and Eye Irritation: Many ketones can cause skin and eye irritation upon direct contact.

Prolonged or repeated exposure may lead to dermatitis.

o Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory

system.

o Flammability: While some aryl cyclopropyl ketones have relatively high flash points, related

compounds like cyclopropyl methyl ketone are highly flammable. Therefore, Cyclopropyl

2,6-dimethylphenyl ketone should be treated as a potentially flammable substance.
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» Reactivity Hazards: The strained cyclopropyl ring can undergo ring-opening reactions under
certain conditions, such as in the presence of strong acids or catalysts.[1]

A toxicological and dermatological assessment of a group of alkyl cyclic ketones concluded that
they have low acute toxicity.[2][3] However, some adverse effects were noted at high doses in
repeat-dose testing.[2][3]

Handling, Storage, and Disposal

4.1 Personal Protective Equipment (PPE)

A standard laboratory PPE workflow should be followed to minimize exposure.

Don Safety Goggles Wear Chemical-Resistant Work in a Certified Handle Cyclopropyl Decontaminate Gloves Remove Gloves Using Wash Hands Thoroughly
and Lab Coat Gloves (Nitrile or Neoprene) Chemical Fume Hood 2,6-dimethylphenyl ketone Before Removal Proper Technique with Soap and Water

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) Workflow for Handling Ketones.
4.2 Storage
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition, heat, and direct sunlight.
o Store separately from strong oxidizing agents, strong acids, and strong bases.
4.3 Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Consult with
your institution's environmental health and safety department for specific guidance.

First Aid Measures

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Reactivity and Synthesis

6.1 Chemical Reactivity

Aryl cyclopropyl ketones exhibit diverse reactivity. The cyclopropyl group can participate in
various transformations, including cycloadditions and ring-opening reactions. For instance, 2,6-
dimethylphenyl cyclopropyl ketone has been shown to be more reactive than the unsubstituted
phenyl cyclopropyl ketone in Samarium(ll) iodide-catalyzed intermolecular couplings.[4] This
enhanced reactivity is attributed to the stabilization of the ketyl radical intermediate.[4]

6.2 Synthetic Protocols

Several methods exist for the synthesis of cyclopropyl ketones. A general and robust method
involves the cyclopropanation of chalcones. One such protocol is the Corey-Chaykovsky
reaction.[5]

Experimental Protocol: Corey-Chaykovsky Cyclopropanation (General)

» Preparation of the Ylide: To a suspension of trimethylsulfoxonium iodide in anhydrous DMSO
under an inert atmosphere, add sodium hydride. Stir the mixture at room temperature until
the evolution of hydrogen ceases, indicating the formation of the dimethylsulfoxonium
methylide.

o Cyclopropanation: Cool the ylide solution in an ice bath. Add a solution of the corresponding
2-hydroxychalcone in anhydrous DMSO dropwise.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir until
the starting material is consumed (monitor by TLC).
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e Workup: Quench the reaction by pouring the mixture into ice water.
o Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel.
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Prepare Dimethylsulfoxonium
Methylide from Trimethylsulfoxonium
lodide and NaH in DMSO

Add Chalcone Solution
Dropwise to Ylide at 0°C

:

Stir at Room Temperature
and Monitor by TLC

(Quench with Ice Water)
(Extract with Ethyl Acetate)

Wash, Dry, Concentrate,
and Purify by Chromatography

Obtain Cyclopropyl Ketone

Click to download full resolution via product page

Dissolve 2-Hydroxychalcone
Derivative in Anhydrous DMSO

Caption: General Workflow for Corey-Chaykovsky Cyclopropanation.

Conclusion
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While specific safety data for Cyclopropyl 2,6-dimethylphenyl ketone is not readily available,
a review of related compounds suggests that it should be handled with care, employing
standard laboratory safety procedures. It is likely to be a skin and eye irritant and should be
treated as potentially flammable. Its unique reactivity makes it a valuable tool in synthetic
chemistry. Researchers should perform a thorough risk assessment before using this
compound and consult the available literature on similar structures for further guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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